Cas no 749920-40-9 ({[5-(2-methyl-3-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid)

• Product Name: {[5-(2-methyl-3-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid
• CAS No: 749920-40-9
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 3107140
• PubChem ID: 2120110
• Update Time: 2025-10-05

{[5-(2-methyl-3-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[5-(2-methyl-3-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid
• CHEMBL1454743
• {[5-(2-METHYLFURAN-3-YL)-4-PHENYL-1,2,4-TRIAZOL-3-YL]SULFANYL}ACETIC ACID
• AKOS000117444
• 2-{[5-(2-methylfuran-3-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• EN300-09865
• DTXSID701144715
• 2-[[5-(2-Methyl-3-furanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]acetic acid
• MLS004820211
• HMS2770A17
• MLS000761318
• Z55903918
• 2-{[5-(2-methylfuran-3-yl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}aceticacid
• SMR000369620
• 2-[[5-(2-methylfuran-3-yl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• 749920-40-9

• Inchi： 1S/C15H13N3O3S/c1-10-12(7-8-21-10)14-16-17-15(22-9-13(19)20)18(14)11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,19,20)
• InChI Key： FQFZXGQHTAWYDN-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=COC=2C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 315.06776246Da
• Monoisotopic Mass: 315.06776246Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 106Ų

Additional information on {[5-(2-methyl-3-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid

Comprehensive Overview of {[5-(2-methyl-3-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid (CAS No. 749920-40-9)

The compound {[5-(2-methyl-3-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid (CAS No. 749920-40-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate molecular architecture, which combines a 1,2,4-triazole core with a furyl and phenyl substituent, further functionalized with a thioacetic acid moiety. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like {[5-(2-methyl-3-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential as a bioactive scaffold, given the known pharmacological properties of 1,2,4-triazole derivatives, which exhibit antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of the furyl and phenyl groups may further enhance its binding affinity to biological targets, making it a subject of intense study.

One of the most frequently searched questions in the context of this compound is: "What are the potential applications of {[5-(2-methyl-3-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid in drug development?" Preliminary studies suggest that its unique structure could be leveraged to design inhibitors for enzymes involved in inflammatory pathways or microbial resistance. Additionally, its thioacetic acid moiety may confer improved solubility and bioavailability, addressing common challenges in drug formulation.

Another hot topic in the scientific community is the synthetic methodology for producing {[5-(2-methyl-3-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid. Researchers are exploring efficient and scalable routes to synthesize this compound, often focusing on green chemistry principles to minimize environmental impact. The use of catalysts and microwave-assisted synthesis has been reported as promising approaches to achieve high yields and purity.

The compound's physicochemical properties, such as melting point, solubility, and stability, are also critical for its practical application. For instance, its logP value and hydrogen bonding capacity are often discussed in forums and research papers, as these parameters influence its pharmacokinetic profile. Understanding these properties is essential for optimizing its performance in biological systems.

From a commercial perspective, {[5-(2-methyl-3-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid is of interest to pharmaceutical companies and academic institutions alike. Its CAS No. 749920-40-9 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Suppliers often highlight its high purity and custom synthesis options to meet the diverse needs of researchers.

In conclusion, {[5-(2-methyl-3-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetic acid represents a fascinating area of research with broad potential in drug discovery and beyond. Its multifaceted structure and bioactive properties make it a valuable tool for scientists tackling some of today's most pressing health challenges. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.